Cas no 85169-22-8 (2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate)

• Product Name: 2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate
• CAS No: 85169-22-8
• MF: C₁₀H₁₁BrN₂O₅
• MW: 319.108741998672
• CID: 889179
• PubChem ID: 3020479
• Update Time: 2025-04-19

2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate
• EINECS 285-964-2
• NS00038830
• DTXSID70234335
• 85169-22-8

• Inchi： 1S/C10H11BrN2O5/c1-17-2-3-18-10(14)6-4-7(11)9(12)8(5-6)13(15)16/h4-5H,2-3,12H2,1H3
• InChI Key： VSZRJUOHUCALQG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCCOC)=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.985134
• Monoisotopic Mass: 317.985134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 2

Experimental Properties

• Density: 1.619
• Boiling Point: 419°C at 760 mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.601